NPDPV

Specification

• CAS No.: 31994-78-2
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 6-(4-nitrophenyl)-2,4-diphenyl-1,3-dihydro-1,2,4,5-tetrazine
• Standard InChI: InChI=1S/C20H17N5O2/c26-25(27)19-13-11-16(12-14-19)20-21-23(17-7-3-1-4-8-17)15-24(22-20)18-9-5-2-6-10-18/h1-14H,15H2,(H,21,22)
• Standard InChI Key: BBXGBRVXVDRHGA-UHFFFAOYSA-N
• SMILES: C1N(N=C([N]N1C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Canonical SMILES: C1N(NC(=NN1C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4

Introduction

When researching a compound like "NPDPV," it is essential to start with a broad search across scientific databases, including PubMed, Google Scholar, and Web of Science. If the compound is not well-documented, researchers might need to look into related compounds or broader categories of chemicals that could provide insights into its potential properties or applications.

Synthesis and Preparation

Details on how "NPDPV" is synthesized would be important for understanding its availability and scalability. This might involve chemical reactions, catalysts, and conditions necessary for its production.

Synthesis Method	Conditions	Yield
Not Available	Not Available	Not Available

Biological Activity and Applications

If "NPDPV" were a real compound, its biological activity would be a key area of study. This could include its effects on cells, potential therapeutic uses, or environmental impacts.

Biological Activity	Application	Effectiveness
Not Available	Not Available	Not Available

Safety and Toxicity

Understanding the safety profile of a compound is crucial for its development and use. This includes toxicity studies in various organisms and potential environmental hazards.

Toxicity Test	Organism	Result
Not Available	Not Available	Not Available